Cas no 921838-79-1 (3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide)

• Product Name: 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• CAS No: 921838-79-1
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 6511626
• Update Time: 2025-06-15

3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• Benzamide, N-(2,3-dihydro-2-oxo-1H-indol-5-yl)-3,4-dimethyl-

• Inchi： 1S/C17H16N2O2/c1-10-3-4-12(7-11(10)2)17(21)18-14-5-6-15-13(8-14)9-16(20)19-15/h3-8H,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： AZJPGJUUZJKCTO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)C1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 444.1±45.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide

Introduction to 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 921838-79-1)

3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 921838-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a dihydroindole moiety further distinguishes it, suggesting potential biological activity that warrants in-depth exploration.

The structural framework of 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide incorporates several key pharmacophoric elements. The dimethyl substitution on the benzene ring may influence its electronic properties and interactions with biological targets. The dihydroindole scaffold, particularly the 2-oxo group within it, is a common motif in bioactive molecules, often associated with modulation of enzyme activity or receptor binding. These structural features collectively contribute to its pharmacological profile and make it a subject of interest for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide with various biological targets. Studies suggest that this compound may exhibit binding affinity to enzymes or receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications. The dihydroindole moiety, in particular, has been implicated in modulating the activity of certain transcription factors and ion channels, which are critical in maintaining cellular homeostasis.

In the realm of drug discovery, the synthesis and optimization of analogs derived from 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide represent an active area of research. By systematically modifying substituents or functional groups, chemists aim to enhance potency, selectivity, and pharmacokinetic properties. For instance, variations in the dimethyl substituents or the electronic nature of the benzamide group could significantly alter the compound's interaction with biological targets. Such modifications are often guided by high-throughput screening data and structure-based drug design principles.

The biophysical properties of 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide, including solubility, stability, and metabolic degradation pathways, are also critical considerations in its development as a potential therapeutic agent. Advances in green chemistry have led to more sustainable synthetic routes for this compound, reducing waste and improving yield. These environmentally conscious approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

Preclinical studies have begun to explore the potential therapeutic applications of derivatives of CAS No. 921838-79-1. Initial findings suggest that compounds with similar structural motifs may exhibit anti-inflammatory or analgesic effects. The precise mechanisms by which these compounds exert their effects are still under investigation but may involve inhibition of key signaling pathways or modulation of neurotransmitter release. Such discoveries could pave the way for novel treatments targeting chronic inflammatory conditions or pain syndromes.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 3,4-dimethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide. Machine learning algorithms can predict biological activity based on structural features alone, significantly reducing the time and resources required for experimental validation. This synergy between computational methods and experimental biology has revitalized interest in traditional scaffolds like benzamides and dihydroindoles.

Future directions in the study of this compound may include exploring its role in neurodegenerative diseases or cancer therapy. The unique combination of structural elements in CAS No. 921838-79-1 suggests potential utility as a modulator of pathways relevant to these conditions. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications.

In conclusion,3,4-dimethyl-N-(2 oxo - 23 hydro - 1 H indol - 5 yl ) benz amide represents a fascinating subject for pharmaceutical research due to its structural complexity and potential biological activity。Ongoing studies continue to unravel its pharmacological properties，and emerging technologies promise to enhance both discovery efficiency and therapeutic outcomes。As our understanding evolves，this compound stands poised to contribute significantly to advancements in medicinal chemistry。